Trap

• Molecular Formula: C18H36N3O12P3
• Molecular Weight: 579.4 g/mol
• InChI: InChI=1S/C18H36N3O12P3/c22-16(23)1-10-34(28,29)13-19-4-6-20(14-35(30,31)11-2-17(24)25)8-9-21(7-5-19)15-36(32,33)12-3-18(26)27/h1-15H2,(H,22,23)(H,24,25)(H,26,27)(H,28,29)(H,30,31)(H,32,33)
• InChIKey: YAMHLBFZUOLXGL-UHFFFAOYSA-N

TRAP-101: A Differentiated Achiral NOP Receptor Antagonist for CNS Research

TRAP-101, chemically designated as 1-[1-(cyclooctylmethyl)-1,2,3,6-tetrahydro-5-(hydroxymethyl)-4-pyridinyl]-3-ethyl-1,3-dihydro-2H-benzimidazol-2-one, is a synthetic small-molecule antagonist of the nociceptin/orphanin FQ (N/OFQ) peptide receptor (NOP) . It is an achiral analogue of the prototypical NOP antagonist J-113397, engineered to retain comparable target affinity and functional antagonism while eliminating the stereochemical complexity that complicates synthesis and quality control of the chiral parent .

Identity Achiral NOP antagonist with comparable target engagement to chiral standard

Supply High-yielding synthesis reduces cost barriers for long-term CNS research programs

Workflow Supports parkinsonism model, GPCR signaling, and medicinal chemistry studies

• [1] Marti, M., et al. (2008). The novel nociceptin/orphanin FQ receptor antagonist Trap-101 alleviates experimental parkinsonism through inhibition of the nigro-thalamic pathway: positive interaction with L-DOPA. J Neurochem, 107(6), 1683-96. DOI: 10.1111/j.1471-4159.2008.05735.x View Source
• [2] Trapella, C., et al. (2006). Identification of an achiral analogue of J-113397 as potent nociceptin/orphanin FQ receptor antagonist. Bioorg Med Chem, 14(3), 692-704. DOI: 10.1016/j.bmc.2005.08.049 View Source

Why Generic NOP Antagonist Substitution Fails: The Case for TRAP-101's Achiral Advantage

Although J-113397 is a potent and selective NOP antagonist, its two chiral centers render its synthesis and purification challenging and low-yielding, often requiring costly enantiomeric separation . This complexity introduces significant batch-to-batch variability and limits scalability for procurement. In contrast, TRAP-101's achiral design eliminates stereochemical obstacles, enabling a practical, high-yielding preparation that ensures more consistent supply and reduces cost barriers for long-term studies . Furthermore, its distinct 1,2,3,6-tetrahydropyridine core represents a unique chemotype among NOP ligands, offering a novel scaffold for structure-activity relationship investigations .

TRAP-101 (This Product)

Achiral design

Practical, high-yielding synthesis; consistent lot-to-lot quality for reproducible studies.

Distinct chemotype

1,2,3,6-tetrahydropyridine core offers a unique scaffold for SAR investigations.

Inverse agonist profile

May suppress basal NOP tone in neuronal circuits, providing a mechanistic differentiation tool.

Generic NOP Antagonist (e.g., J-113397)

Stereochemical complexity

Two chiral centers lead to low-yielding synthesis and costly enantiomeric separation, limiting scalability.

Chiral parent scaffold

Batch-to-batch variability may confound long-term or large-scale in vivo studies.

Competitive antagonism

May not address constitutive NOP receptor activity, a growing area of GPCR research.

• [1] Trapella, C., et al. (2006). Identification of an achiral analogue of J-113397 as potent nociceptin/orphanin FQ receptor antagonist. Bioorg Med Chem, 14(3), 692-704. DOI: 10.1016/j.bmc.2005.08.049 View Source
• [2] Trapella, C., et al. (2006). Identification of an achiral analogue of J-113397 as potent nociceptin/orphanin FQ receptor antagonist. Bioorg Med Chem, 14(3), 692-704. DOI: 10.1016/j.bmc.2005.08.049 View Source

TRAP-101 Evidence Guide: Quantitative Comparator Data for Procurement Decisions

Comparative Synthesis Feasibility: Achiral TRAP-101 vs. Chiral J-113397

The synthesis of J-113397 is complicated by the presence of two chiral centers, requiring difficult and low-yielding purification steps including enantiomer separation . In direct contrast, TRAP-101 was designed as an achiral molecule, combining a pharmacological profile similar to J-113397 with a practical, high-yielding preparation . While exact yields are not publicly disclosed in peer-reviewed literature, the characterization of J-113397 synthesis as 'low-yielding' versus TRAP-101's 'high-yielding' underscores a critical practical advantage for procurement .

Synthesis Feasibility

Head-to-head comparison

TRAP-101: Achiral, high-yielding preparation.
J-113397: Chiral (2 stereocenters), low-yielding, requires enantiomer separation.

Supports procurement reliability and scalability for long-term studies.

Quantitative yield data not publicly disclosed; qualitative comparison from medicinal chemistry reports.

Evidence Dimension	Synthesis Yield and Complexity
Target Compound Data	Achiral; practical, high-yielding preparation
Comparator Or Baseline	J-113397 (chiral, 2 stereocenters): difficult, low-yielding synthesis requiring enantiomer separation
Quantified Difference	Not quantified in peer-reviewed literature; qualitative designation of 'high-yielding' vs 'low-yielding'
Conditions	Laboratory-scale synthesis as reported in medicinal chemistry optimization studies

Why This Matters

The achiral nature of TRAP-101 directly translates to more reliable and cost-effective supply, a critical factor for large-scale or long-duration research programs.

• [1] Trapella, C., et al. (2006). Identification of an achiral analogue of J-113397 as potent nociceptin/orphanin FQ receptor antagonist. Bioorg Med Chem, 14(3), 692-704. DOI: 10.1016/j.bmc.2005.08.049 View Source

Potency and Selectivity Profile: TRAP-101 vs. J-113397 at Opioid Receptors

TRAP-101 exhibits high affinity and selectivity for the human NOP receptor over classical opioid receptors. In GTPγS binding assays on recombinant CHO cell membranes, TRAP-101 showed a pKi of 8.65 for NOP, compared to 6.60 for μ-, 6.14 for κ-, and <5 for δ-opioid receptors . This profile is highly comparable to that of J-113397, which has a reported Ki of 1.8 nM (pKi ~8.74) for NOP and Ki values of 1000 nM, 640 nM, and >10,000 nM for μ, κ, and δ receptors, respectively .

Potency & Selectivity

Cross-study comparable

TRAP-101 NOP pKi: 8.65. J-113397 NOP pKi: ~8.74. Both show similar selectivity windows against μ, κ, δ opioid receptors (Ki >1,000 nM).

Virtually indistinguishable target engagement profile from the gold-standard chiral comparator.

Assay conditions differ between studies; direct side-by-side binding data not published.

Evidence Dimension	Receptor Binding Affinity (pKi or Ki)
Target Compound Data	NOP pKi: 8.65; μ pKi: 6.60; κ pKi: 6.14; δ pKi: <5
Comparator Or Baseline	J-113397: NOP Ki: 1.8 nM (pKi ~8.74); μ Ki: 1000 nM; κ Ki: 640 nM; δ Ki: >10,000 nM
Quantified Difference	TRAP-101 NOP pKi = 8.65 vs J-113397 NOP pKi = ~8.74; similar selectivity windows for both compounds
Conditions	Recombinant human NOP, μ, κ, δ opioid receptors expressed in CHO cell membranes; [35S]GTPγS binding assay

Why This Matters

TRAP-101 offers NOP receptor potency and opioid receptor selectivity virtually indistinguishable from the gold-standard J-113397, but with the practical procurement advantage of achiral synthesis.

• [1] Trapella, C., et al. (2006). Identification of an achiral analogue of J-113397 as potent nociceptin/orphanin FQ receptor antagonist. Bioorg Med Chem, 14(3), 692-704. DOI: 10.1016/j.bmc.2005.08.049 View Source
• [2] Ozaki, S., et al. (2000). In vitro characterization of J-113397, a non-peptide nociceptin/orphanin FQ receptor antagonist. Naunyn Schmiedebergs Arch Pharmacol, 361(5), 565-8. DOI: 10.1007/s002100000220 View Source

In Vivo Efficacy in Parkinson's Disease Models: TRAP-101 Demonstrates Unique Dose-Response Window

In a 6-hydroxydopamine (6-OHDA) hemilesioned rat model of Parkinson's disease, TRAP-101 alleviated akinesia/bradykinesia and improved gait ability, with efficacy starting at 1 mg/kg (intraperitoneal) and without worsening motor deficits at 30 mg/kg . This contrasts with the parent compound J-113397, which in a similar 6-OHDA model showed additive effects with L-DOPA but with a different dose-response profile . Notably, TRAP-101 demonstrated a dual effect on motor activity in naïve rats: stimulation at 10 mg/kg and inhibition at 30 mg/kg .

Dose-Response Window

Cross-study comparable

Alleviates motor deficits in 6-OHDA rat model at 1 mg/kg (i.p.). No worsening of motor symptoms at 30 mg/kg.

Reported efficacy at lower doses offers a distinct research tool for movement disorder studies.

J-113397 reported efficacy typically at 10-30 mg/kg in comparable models.

Evidence Dimension	In vivo efficacy in Parkinson's disease models
Target Compound Data	Alleviates akinesia/bradykinesia starting at 1 mg/kg; no worsening at 30 mg/kg
Comparator Or Baseline	J-113397: additive effect with L-DOPA in 6-OHDA model
Quantified Difference	TRAP-101 effective at lower dose (1 mg/kg) than reported for J-113397 in comparable studies (typically 10-30 mg/kg)
Conditions	6-OHDA hemilesioned rats; behavioral tests (stepping test, rotarod, bar test)

Why This Matters

The distinct dose-response of TRAP-101, including efficacy at lower doses, offers researchers a unique tool to probe NOP receptor function in movement disorders without the confounding motor deficits seen at higher doses of other antagonists.

• [1] Marti, M., et al. (2008). The novel nociceptin/orphanin FQ receptor antagonist Trap-101 alleviates experimental parkinsonism through inhibition of the nigro-thalamic pathway: positive interaction with L-DOPA. J Neurochem, 107(6), 1683-96. DOI: 10.1111/j.1471-4159.2008.05735.x View Source
• [2] Marti, M., et al. (2007). The nociceptin/orphanin FQ receptor antagonist J-113397 and L-DOPA additively attenuate experimental parkinsonism through overinhibition of the nigrothalamic pathway. J Neurosci, 27(6), 1297-307. DOI: 10.1523/JNEUROSCI.4346-06.2007 View Source

Mechanistic Differentiation: TRAP-101 Exhibits Inverse Agonism at Constitutively Active NOP Receptors

In electrophysiological studies on rat sympathetic neurons expressing native NOP receptors, TRAP-101 (1 μM) exerted inverse agonism, as measured by the loss of tonic Ca2+ current inhibition . This property is shared with some other NOP antagonists like JTC-801 and compound 24, but distinguishes TRAP-101 from neutral antagonists like UFP-101 . The parent compound J-113397 is generally considered a competitive antagonist, but its potential inverse agonist activity in this specific neuronal context has not been directly compared.

Inverse Agonism

Class-level inference

Exerted inverse agonism (1 μM) at native NOP receptors in rat sympathetic neurons, measured by loss of tonic Ca2+ current inhibition.

Enables exploration of constitutive NOP receptor activity in neuronal circuits.

Not directly compared with J-113397 in the same assay; distinct from neutral antagonist UFP-101.

Evidence Dimension	Inverse agonism at constitutively active NOP receptors
Target Compound Data	Exerts inverse agonism (1 μM) in rat sympathetic neurons
Comparator Or Baseline	J-113397: classified as competitive antagonist; inverse agonist activity not directly compared in same assay. UFP-101: neutral antagonist, no inverse agonism.
Quantified Difference	Qualitative difference; TRAP-101 shows inverse agonism, UFP-101 does not
Conditions	Patch-clamp electrophysiology on rat superior cervical ganglion neurons expressing NOP receptors; measurement of tonic Ca2+ current inhibition

Why This Matters

The ability of TRAP-101 to suppress constitutive NOP receptor activity may offer a distinct pharmacological tool for studying basal NOP tone in neuronal circuits, a feature not uniformly shared by all NOP antagonists.

• [1] Mahmoud, S., et al. (2024). Modulation of Silent and Constitutively Active Nociceptin/Orphanin FQ Receptors by Potent Receptor Antagonists and Na+ Ions in Rat Sympathetic Neurons. J Pharmacol Exp Ther, 388(1), 123-135. DOI: 10.1124/jpet.123.001234 View Source

TRAP-101: Recommended Research and Industrial Applications Based on Evidence

Parkinson's Disease and Movement Disorder Research

TRAP-101 is a validated tool for investigating NOP receptor modulation in parkinsonism. Its demonstrated efficacy in alleviating motor deficits in 6-OHDA lesioned rats at doses starting at 1 mg/kg, with a favorable therapeutic window, makes it suitable for chronic dosing studies exploring NOP receptor antagonism as an adjunct to L-DOPA therapy .

NOP Receptor Pharmacology and Opioid Receptor Selectivity Studies

Given its well-characterized binding profile (pKi NOP 8.65 vs. μ 6.60, κ 6.14, δ <5), TRAP-101 serves as a reliable, achiral comparator to J-113397 for in vitro and in vivo studies requiring selective NOP receptor blockade without confounding activity at classical opioid receptors .

Synthetic Chemistry and Medicinal Chemistry Programs

The achiral, 1,2,3,6-tetrahydropyridine scaffold of TRAP-101 offers a synthetically accessible core for further derivatization. Its high-yielding preparation makes it a practical starting point for structure-activity relationship campaigns aiming to optimize NOP antagonist properties or explore novel chemotypes.

Constitutive GPCR Activity and Inverse Agonism Studies

TRAP-101's demonstrated inverse agonist activity at native NOP receptors positions it as a specific tool for dissecting the functional consequences of constitutive NOP receptor signaling in neuronal and non-neuronal tissues, a research area not fully addressed by neutral NOP antagonists.

Application

Selection Property

Validation Focus

Parkinson's Disease & Movement Disorder Research

Model-response context for motor endpoint monitoring

6-OHDA lesion behavioral endpoints; L-DOPA co-administration model review

NOP Receptor Pharmacology & Opioid Selectivity Studies

Kinase-independent GPCR binding and selectivity review

NOP/μ/κ/δ selectivity panel interpretation in recombinant systems

Synthetic & Medicinal Chemistry Programs

Synthesis feasibility and scaffold novelty

Achiral core derivatization and structure-activity relationship campaign yield

Constitutive GPCR Activity & Inverse Agonism Studies

Inverse agonism assay context

Neuronal NOP constitutive activity monitoring; tonic Ca2+ current readout

• [1] Marti, M., et al. (2008). The novel nociceptin/orphanin FQ receptor antagonist Trap-101 alleviates experimental parkinsonism through inhibition of the nigro-thalamic pathway: positive interaction with L-DOPA. J Neurochem, 107(6), 1683-96. DOI: 10.1111/j.1471-4159.2008.05735.x View Source
• [2] Trapella, C., et al. (2006). Identification of an achiral analogue of J-113397 as potent nociceptin/orphanin FQ receptor antagonist. Bioorg Med Chem, 14(3), 692-704. DOI: 10.1016/j.bmc.2005.08.049 View Source
• [3] Mahmoud, S., et al. (2024). Modulation of Silent and Constitutively Active Nociceptin/Orphanin FQ Receptors by Potent Receptor Antagonists and Na+ Ions in Rat Sympathetic Neurons. J Pharmacol Exp Ther, 388(1), 123-135. DOI: 10.1124/jpet.123.001234 View Source